Cas no 2253629-24-0 (4-Pyridinepropanoic acid, α-amino-2-(dimethylamino)-, hydrochloride (1:2))

• Product Name: 4-Pyridinepropanoic acid, α-amino-2-(dimethylamino)-, hydrochloride (1:2)
• CAS No: 2253629-24-0
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6108667
• PubChem ID: 137935826
• Update Time: 2025-06-26

4-Pyridinepropanoic acid, α-amino-2-(dimethylamino)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, α-amino-2-(dimethylamino)-, hydrochloride (1:2)
• 2253629-24-0
• EN300-6730939
• 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid dihydrochloride
• 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid;dihydrochloride

• Inchi： 1S/C10H15N3O2.ClH/c1-13(2)9-6-7(3-4-12-9)5-8(11)10(14)15;/h3-4,6,8H,5,11H2,1-2H3,(H,14,15);1H
• InChI Key： VSSQZUIHAOBDEU-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(N(C)C)=C1)C(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 281.0697822g/mol
• Monoisotopic Mass: 281.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on 4-Pyridinepropanoic acid, α-amino-2-(dimethylamino)-, hydrochloride (1:2)

4-Pyridinepropanoic Acid, α-Amino-2-(Dimethylamino), Hydrochloride (1:2)

The compound with CAS No. 2253629-24-0, known as 4-Pyridinepropanoic Acid, α-Amino-2-(Dimethylamino), Hydrochloride (1:2), is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, which forms the backbone of numerous pharmaceutical agents and agrochemicals. The presence of the α-amino group and the dimethylamino substituent introduces unique chemical properties, making this compound a valuable tool in organic synthesis and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and amine alkylation reactions. Researchers have explored various reaction conditions to optimize yield and purity, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

The hydrochloride salt form of this compound is particularly advantageous for pharmacological studies due to its enhanced solubility in aqueous media. This property facilitates its use in bioavailability studies and preclinical trials, where rapid dissolution is critical for accurate pharmacokinetic profiling. Furthermore, the 1:2 molar ratio of the compound to hydrochloric acid ensures optimal stabilization of the amino groups, preventing unwanted side reactions during storage and handling.

From a biological standpoint, this compound exhibits intriguing activity in vitro against various enzymes implicated in neurodegenerative diseases. For instance, studies have demonstrated its potential as an inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with Alzheimer's disease. The α-amino group plays a pivotal role in binding to the active site of AChE, suggesting that this compound could serve as a lead molecule for developing novel therapeutics targeting cognitive disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. The pyridine ring provides inherent thermal stability and UV resistance, while the dimethylamino group introduces flexibility and reactivity during polymerization. Researchers are actively exploring its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The development of analytical methods for precise characterization of this compound has also seen significant progress. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These advancements ensure that the compound meets stringent quality control standards required for both research and commercial applications.

In conclusion, 4-Pyridinepropanoic Acid, α-Amino-2-(Dimethylamino), Hydrochloride (1:2) is a multifaceted compound with diverse applications across chemistry and biology. Its unique chemical structure, combined with recent innovations in synthesis and analysis, positions it as a valuable asset in both academic research and industrial development.